Cas no 1806875-88-6 (2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride)

• Product Name: 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride
• CAS No: 1806875-88-6
• MF: C₆H₃BrClF₂NO₃S
• MW: 322.511725664139
• CID: 4860397
• Update Time: 2025-05-19

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C6H3BrClF2NO3S/c7-5-3(6(9)10)4(15(8,13)14)2(12)1-11-5/h1,6,12H
• InChI Key： ZMLFOBDMJLJKHX-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)F)=C(C(=CN=1)O)S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 2.7
• Topological Polar Surface Area: 75.6

Additional information on 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride

Introduction to 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride (CAS No. 1806875-88-6)

2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1806875-88-6, is a versatile intermediate with a unique structural framework that makes it particularly valuable in the synthesis of bioactive molecules. The presence of both bromo and difluoromethyl substituents, coupled with the pyridine core and sulfonyl chloride functionality, provides a rich scaffold for further chemical modifications and biological evaluations.

The compound's structure is designed to facilitate the development of novel therapeutic agents, particularly in the realm of oncology and anti-inflammatory drugs. The pyridine ring is a common motif in many pharmacologically active compounds, known for its ability to interact with biological targets such as enzymes and receptors. The bromo group at the 2-position allows for further functionalization via cross-coupling reactions, while the difluoromethyl group is often incorporated to enhance metabolic stability and binding affinity. Additionally, the 5-hydroxy and 4-sulfonyl chloride functionalities provide additional handles for derivatization, enabling the creation of diverse chemical libraries.

In recent years, there has been a surge in research focused on developing small molecules that can modulate protein-protein interactions (PPIs) for therapeutic purposes. The scaffold of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride is well-suited for this purpose, as it can be engineered to target specific PPIs implicated in various diseases. For instance, studies have shown that derivatives of this compound can interfere with key signaling pathways involved in cancer progression. The sulfonyl chloride group, in particular, is highly reactive and can be used to form covalent bonds with target proteins, providing a means to disrupt their function.

One of the most compelling aspects of this compound is its potential in drug discovery through high-throughput screening (HTS) campaigns. The structural complexity and diversity offered by its functional groups make it an ideal candidate for library design. Researchers have leveraged this compound to generate large collections of analogs, which have been screened against various biological assays. Preliminary findings suggest that many derivatives exhibit promising activity against targets relevant to neurodegenerative disorders and infectious diseases. These results underscore the importance of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride as a building block in modern medicinal chemistry.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic utility. Key steps include halogenation reactions to introduce the bromo substituent, protection-deprotection strategies to handle the hydroxyl group, and introduction of the difluoromethyl group via metal-catalyzed cross-coupling or other fluorination techniques. The final step involves conversion of the hydroxyl group into a sulfonyl chloride using reagents such as phosphorus pentachloride or chlorosulfonic acid. These synthetic routes are well-documented in the literature and demonstrate the feasibility of producing this compound at scale.

The chemical properties of 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride make it particularly amenable to further derivatization. For example, the sulfonyl chloride group can react with nucleophiles such as amines or alcohols to form sulfonamides or sulfates, respectively. These derivatives can then be further modified to enhance their pharmacological properties. Additionally, the bromo substituent can be displaced by other groups via transition metal-catalyzed reactions, allowing for extensive structural diversification.

Recent advances in computational chemistry have also contributed to the study of this compound. Molecular modeling techniques have been used to predict how different derivatives might interact with biological targets based on their three-dimensional structures. These predictions have guided experimental efforts and have helped researchers prioritize which analogs are most likely to exhibit desirable biological activity. By combining experimental data with computational insights, scientists are able to accelerate the drug discovery process significantly.

The pharmaceutical industry has shown particular interest in compounds like 2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride due to their potential therapeutic applications. Several academic groups have published patents describing novel derivatives that show promise in preclinical studies. These studies often focus on evaluating the compounds' ability to inhibit key enzymes or receptors involved in disease pathways. For instance, derivatives targeting tyrosine kinases have been investigated for their anti-cancer properties, while others have shown anti-inflammatory activity by modulating cytokine production.

The safety profile of this compound is also an important consideration in its development as a drug intermediate. While it is not classified as a hazardous material under standard regulations, proper handling procedures must be followed during synthesis and purification due to its reactivity. Researchers typically work under controlled conditions in well-equipped laboratories to ensure safety while conducting experiments involving this compound.

In conclusion,2-Bromo-3-(difluoromethyl)-5-hydroxypyridine-4-sulfonyl chloride (CAS No. 1806875-88-6) represents a valuable asset in pharmaceutical research due to its versatile structural features and synthetic accessibility. Its potential applications span multiple therapeutic areas, making it an attractive candidate for further development by medicinal chemists and drug discovery teams worldwide.